Cas no 819800-93-6 (1-Boc-4-hydroxy-4-(nitromethyl)piperidine)

• Product Name: 1-Boc-4-hydroxy-4-(nitromethyl)piperidine
• CAS No: 819800-93-6
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• MDL: MFCD12963548
• CID: 702396
• PubChem ID: 53486300
• Update Time: 2025-05-20

1-Boc-4-hydroxy-4-(nitromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-4-(nitromethyl)piperidine-1-carboxylate
• 1-BOC-4-HYDROXY-4-(NITROMETHYL)PIPERIDINE
• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(nitromethyl)-,1,1-dimethylethyl ester
• 4-hydroxy-4-(nitromethyl)-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
• AC-23531
• t-Butyl 4-hydroxy-4-(nitromethyl)piperidine-1-carboxylate
• DTXSID90704883
• FT-0768811
• A916188
• 819800-93-6
• CS-0243626
• J-524708
• AS-73750
• Z1505695310
• SY013364
• MFCD12963548
• SCHEMBL1141077
• EN300-266456
• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(nitromethyl)-, 1,1-dimethylethyl ester
• AKOS016000631
• tert-butyl4-hydroxy-4-(nitromethyl)piperidine-1-carboxylate
• AJNCHUMJVPZDCG-UHFFFAOYSA-N
• W16786
• DB-075802
• 4-hydroxy-4-(nitromethyl)-1-Piperidine carboxylic acid 1,1-dimethylethyl ester
• 1-Boc-4-hydroxy-4-(nitromethyl)piperidine

• MDL： MFCD12963548
• Inchi： 1S/C11H20N2O5/c1-10(2,3)18-9(14)12-6-4-11(15,5-7-12)8-13(16)17/h15H,4-8H2,1-3H3
• InChI Key： AJNCHUMJVPZDCG-UHFFFAOYSA-N
• SMILES： OC1(C[N+](=O)[O-])CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 260.13700
• Monoisotopic Mass: 260.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 95.59000
• LogP: 1.48620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Boc-4-hydroxy-4-(nitromethyl)piperidine

1-Boc-4-Hydroxy-4-(Nitromethyl)Piperidine: A Comprehensive Overview

The compound 1-Boc-4-hydroxy-4-(nitromethyl)piperidine (CAS No. 819800-93-6) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound is widely recognized for its role as an intermediate in the preparation of various bioactive molecules, including pharmaceutical agents and agrochemicals. The Boc (tert-butoxycarbonyl) protecting group plays a crucial role in controlling the reactivity of the hydroxyl group during synthetic transformations, making this compound highly versatile in organic synthesis.

Recent studies have highlighted the importance of 1-Boc-4-hydroxy-4-(nitromethyl)piperidine in the development of novel drug candidates. For instance, researchers have explored its potential as a precursor for synthesizing piperidine derivatives with enhanced pharmacokinetic properties. The nitromethyl group attached to the piperidine ring introduces unique electronic and steric effects, which can be exploited to modulate the biological activity of the resulting compounds. This has led to increased interest in this compound as a key building block in medicinal chemistry.

The synthesis of 1-Boc-4-hydroxy-4-(nitromethyl)piperidine typically involves multi-step reactions, including nucleophilic substitution and protection/deprotection strategies. One common approach involves the reaction of 4-hydroxy-4-(nitromethyl)piperidine with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base such as pyridine or triethylamine. This reaction selectively protects the hydroxyl group, yielding the Boc-protected derivative. The optimization of these synthetic routes has been a focus of recent research, with efforts directed toward improving yield, reducing reaction time, and minimizing environmental impact.

In terms of applications, 1-Boc-4-hydroxy-4-(nitromethyl)piperidine has found utility in the synthesis of diverse piperidine-based compounds. For example, it has been employed as an intermediate in the preparation of β-lactam antibiotics, where the piperidine ring serves as a structural motif for these important drugs. Additionally, this compound has been used in the synthesis of peptide mimetics and other bioactive molecules, showcasing its versatility in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of 1-Boc-4-hydroxy-4-(nitromethyl)piperidine. Molecular modeling studies have provided insights into its conformational flexibility and interactions with biological targets. These studies have been instrumental in guiding the design of new derivatives with improved bioavailability and efficacy.

In conclusion, 1-Boc-4-hydroxy-4-(nitromethyl)piperidine (CAS No. 819800-93-6) is a valuable compound in organic synthesis, offering a wide range of applications in drug discovery and development. Its unique structure and functional groups make it an ideal starting material for constructing complex molecules with diverse biological activities. As research continues to uncover new synthetic strategies and applications for this compound, its significance in the field of organic chemistry is expected to grow further.